Cas no 102359-72-8 (2-(hydroxymethyl)-4-propan-2-ylphenol)
102359-72-8 structure
Product Name:2-(hydroxymethyl)-4-propan-2-ylphenol
CAS No:102359-72-8
MF:C10H14O2
MW:166.216963291168
CID:1135319
PubChem ID:68066967
Update Time:2025-04-20
2-(hydroxymethyl)-4-propan-2-ylphenol Chemical and Physical Properties
Names and Identifiers
-
- 2-(hydroxymethyl)-4-propan-2-ylphenol
- 102359-72-8
- 2-(hydroxymethyl)-4-isopropylphenol
- 2-(Hydroxymethyl)-4-(propan-2-yl)phenol
- SCHEMBL10215349
- Benzenemethanol, 2-hydroxy-5-(1-methylethyl)-
- DTXSID90737934
- CS-0378505
- 2-hydroxymethyl-4-isopropylphenol
-
- Inchi: 1S/C10H14O2/c1-7(2)8-3-4-10(12)9(5-8)6-11/h3-5,7,11-12H,6H2,1-2H3
- InChI Key: NQYJZVIUIWEHNX-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1CO)C(C)C
Computed Properties
- Exact Mass: 166.09942
- Monoisotopic Mass: 166.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
2-(hydroxymethyl)-4-propan-2-ylphenol Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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